N-[4-[1,3-benzodioxol-5-yl(thiophen-2-ylmethyl)sulfamoyl]phenyl]acetamide

• IUPAC Name: N-[4-[1,3-benzodioxol-5-yl(thiophen-2-ylmethyl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C20H18N2O5S2/c1-14(23)21-15-4-7-18(8-5-15)29(24,25)22(12-17-3-2-10-28-17)16-6-9-19-20(11-16)27-13-26-19/h2-11H,12-13H2,1H3,(H,21,23)
• InChI Key: IKDPTAUVKIJYHR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CS2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H18N2O5S2
• Molecular Weight: 430.5 g/mol

Description

“N-[4-[1,3-benzodioxol-5-yl(thiophen-2-ylmethyl)sulfamoyl]phenyl]acetamide” is a complex organic compound. It contains a benzodioxol group, which is a type of aromatic ether, a thiophen group, which is a sulfur-containing heterocycle, and an acetamide group, which is a type of amide.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the benzodioxol and thiophen rings, the introduction of the sulfamoyl group, and the attachment of the acetamide group. The exact methods would depend on the starting materials and the specific synthetic route chosen by the chemist.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzodioxol, thiophen, sulfamoyl, and acetamide functional groups. These groups could potentially influence the compound’s physical and chemical properties, as well as its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the benzodioxol and thiophen rings might participate in electrophilic aromatic substitution reactions, while the sulfamoyl and acetamide groups could be involved in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzodioxol, thiophen, sulfamoyl, and acetamide groups could affect its solubility, boiling point, melting point, and other properties.

Scientific Research Applications

Antioxidant Activity

• . Antioxidants play a crucial role in protecting cells from oxidative stress and preventing damage caused by free radicals. Investigating the antioxidant potential of this compound could lead to insights for therapeutic applications.

Anticancer Properties

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Biological Activity

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Aryloxypropanol Derivatives

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Mechanism of Action

The mechanism of action of this compound is not clear without further information. It could potentially interact with biological systems in a variety of ways, depending on its structure and the specific context.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide accurate safety and hazard information. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.